Cas no 2172133-27-4 (2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid)

• Product Name: 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid
• CAS No: 2172133-27-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6440688
• PubChem ID: 165537170
• Update Time: 2025-05-19

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid
• 2-({4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}oxy)acetic acid
• EN300-1516368
• 2172133-27-4

• Inchi： 1S/C26H32N2O6/c1-2-7-18(12-13-24(29)28-34-17-25(30)31)14-15-27-26(32)33-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XYRVCPDESGIAIP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CCC(NOCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid

Introduction to 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic Acid (CAS No. 2172133-27-4)

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid, identified by its CAS number 2172133-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid is characterized by its complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and an acetic acid moiety. These functional groups contribute to its unique chemical properties and biological interactions, which are crucial for its potential applications in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid suggests that it may interact with specific targets in the body, potentially leading to therapeutic effects. For instance, the presence of a fluorene-based moiety has been associated with enhanced binding affinity and stability in drug-like molecules, which could be advantageous for developing new treatments.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may exhibit anti-inflammatory, anticancer, or antimicrobial properties. The fluorene derivative, in particular, has been studied for its ability to interfere with key enzymatic pathways involved in disease progression. This makes 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid a promising candidate for further investigation in preclinical and clinical studies.

The synthesis of such complex molecules requires meticulous attention to detail and advanced chemical techniques. The incorporation of multiple functional groups into a single molecular framework demands precise control over reaction conditions and reagent selection. Researchers have employed state-of-the-art synthetic methodologies to produce high-purity samples of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid, ensuring that subsequent biological evaluations are conducted on reliable material.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential drug candidates. The structural features of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}oxy)acetic acid have been subjected to virtual screening using molecular docking algorithms to predict its interactions with biological targets. These computational studies have provided valuable insights into its mechanism of action and have guided experimental design for further validation.

The pharmacokinetic properties of any potential drug candidate are critical factors that determine its efficacy and safety. Researchers have begun to investigate the metabolic stability and distribution profiles of 2-({4-2-(9H-fluoren)-methylene-N,N-dimethylcarbamoylamino)-1-octanol, a related compound that shares structural similarities with the target molecule. These studies aim to optimize the pharmacokinetic profile by modifying certain functional groups or introducing new ones.

The role of natural products and derivatives in drug development cannot be overstated. Many modern pharmaceuticals are inspired by compounds found in nature, which often possess complex structures and unique biological activities. The fluorene-based moiety in 2-(4-{[(9H-fluoren)-methylene]carbamoylamino}ethylheptanamido})oxy]acetic acid draws inspiration from natural products that have been traditionally used for their medicinal properties.

Ethical considerations are paramount in all stages of drug development. Ensuring that research is conducted responsibly and with respect for regulatory guidelines is essential for bringing safe and effective treatments to patients worldwide. The development of 2-(4-{[(9H-fluoren)-methylene]carbamoylamino}ethylheptanamido})oxy]acetic acid adheres to these principles, with rigorous testing protocols in place to assess both efficacy and safety.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential in therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this research from the laboratory to the clinic. As our understanding of biological systems continues to grow, compounds like 2172133274 will play an increasingly important role in addressing complex diseases.